Cas no 123356-13-8 (erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI))

• Product Name: erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
• CAS No: 123356-13-8
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 104180
• PubChem ID: 45089887
• Update Time: 2025-04-18

erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
• 123356-13-8
• (2S,4R)-Methyl 4-hydroxy-5-oxotetrahydrofuran-2-carboxylate

• Inchi： 1S/C6H8O5/c1-10-6(9)4-2-3(7)5(8)11-4/h3-4,7H,2H2,1H3/t3-,4+/m1/s1
• InChI Key： UNSIDMOABLNHFX-DMTCNVIQSA-N
• SMILES： O1C([C@@H](C[C@H]1C(=O)OC)O)=O

Computed Properties

• Exact Mass: 160.03714
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83